Cas no 56824-88-5 (Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate)

• Product Name: Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate
• CAS No: 56824-88-5
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• MDL: MFCD00665076
• CID: 89918
• PubChem ID: 1483827
• Update Time: 2025-11-07

Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate
• 4-Chloro-7,8-dimethylquinoline-3-carboxylic acid ethyl ester
• Ethyl 4-Chloro-7,8-Dimethyl-3-Quinolinecarboxylate
• MFCD00665076
• A869838
• FT-0748297
• CS-0222136
• 56824-88-5
• AKOS000201560
• Oprea1_616852
• ethyl 4-chloro-7,8-dimethyl quinoline-3-carboxylate
• DTXSID00363288
• SB70584
• EN300-110486
• L10145
• ethyl4-chloro-7,8-dimethylquinoline-3-carboxylate
• AMY10644
• 7J-018
• DB-072195

• MDL： MFCD00665076
• Inchi： 1S/C14H14ClNO2/c1-4-18-14(17)11-7-16-13-9(3)8(2)5-6-10(13)12(11)15/h5-7H,4H2,1-3H3
• InChI Key： YOXOUHZNQVMBBH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=1C=CC(C)=C2C

Computed Properties

• Exact Mass: 263.07100
• Monoisotopic Mass: 263.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.222
• Boiling Point: 367.6°C at 760 mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.593
• PSA: 39.19000
• LogP: 3.68170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate

Recent Advances in the Study of Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate (CAS: 56824-88-5)

Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate (CAS: 56824-88-5) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, positioning it as a promising candidate for further investigation.

The synthesis of Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. Researchers have reported the use of catalytic systems and solvent-free conditions to minimize environmental impact while maintaining high efficiency. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In terms of biological activity, Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate has demonstrated notable antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy against multidrug-resistant bacterial strains, suggesting its potential as a lead compound for novel antibiotics. Additionally, its anti-inflammatory effects were observed in vitro, with mechanisms involving the inhibition of key pro-inflammatory cytokines.

Further research has explored the compound's potential in oncology. Preliminary findings indicate that Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that it induces apoptosis via the mitochondrial pathway, making it a subject of interest for targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Future research directions may include structural optimization to enhance its pharmacokinetic profile and the development of derivative compounds with improved efficacy and safety.

In conclusion, Ethyl 4-chloro-7,8-dimethylquinoline-3-carboxylate (CAS: 56824-88-5) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities and recent synthetic advancements underscore its relevance in contemporary chemical and pharmaceutical research. Continued exploration of this compound and its derivatives is expected to yield valuable insights and therapeutic candidates in the coming years.